Cas no 74280-20-9 (2-Propen-1-one, 3-(4-ethoxyphenyl)-1-(4-methoxyphenyl)-)

• Product Name: 2-Propen-1-one, 3-(4-ethoxyphenyl)-1-(4-methoxyphenyl)-
• CAS No: 74280-20-9
• MF: C₁₈H₁₈O₃
• MW: 282.333725452423
• CID: 1767160
• PubChem ID: 5378167
• Update Time: 2025-11-02

2-Propen-1-one, 3-(4-ethoxyphenyl)-1-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 3-(4-ethoxyphenyl)-1-(4-methoxyphenyl)-
• 3-(4-ethoxyphenyl)-1-(4-methoxyphenyl)prop-2-en-1-one
• (2E)-3-(4-Ethoxyphenyl)-1-(4-methoxyphenyl)prop-2-en-1-one
• AKOS008687742
• 74280-20-9
• SCHEMBL9818320
• 131887-83-7
• OCJRMZSSQYAGCZ-AWNIVKPZSA-N
• (E)-3-(4-ethoxyphenyl)-1-(4-methoxyphenyl)prop-2-en-1-one
• 3-(4-Ethoxyphenyl)-1-(4-methoxyphenyl)-2-propen-1-one
• (2E)-3-(4-Ethoxyphenyl)-1-(4-methoxyphenyl)-2-propen-1-one #
• MFCD00810152
• trans-4-Ethoxy-4'-methoxychalcone

• Inchi： 1S/C18H18O3/c1-3-21-17-9-4-14(5-10-17)6-13-18(19)15-7-11-16(20-2)12-8-15/h4-13H,3H2,1-2H3/b13-6+
• InChI Key： OCJRMZSSQYAGCZ-AWNIVKPZSA-N
• SMILES： O(CC)C1C=CC(/C=C/C(C2C=CC(=CC=2)OC)=O)=CC=1

Computed Properties

• Exact Mass: 282.125594432g/mol
• Monoisotopic Mass: 282.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 35.5Ų

Additional information on 2-Propen-1-one, 3-(4-ethoxyphenyl)-1-(4-methoxyphenyl)-

Comprehensive Guide to 2-Propen-1-one, 3-(4-ethoxyphenyl)-1-(4-methoxyphenyl)- (CAS No. 74280-20-9)

2-Propen-1-one, 3-(4-ethoxyphenyl)-1-(4-methoxyphenyl)- (CAS No. 74280-20-9) is a specialized organic compound widely utilized in advanced material synthesis and pharmaceutical research. This compound, featuring both ethoxy and methoxy functional groups, exhibits unique photochemical properties, making it valuable for applications in OLED materials, photosensitizers, and polymer crosslinking agents. Its molecular structure (C18H18O3) enables precise interactions in molecular self-assembly processes, a key focus area in modern nanotechnology.

Recent studies highlight the growing demand for functionalized chalcone derivatives like 74280-20-9 in green chemistry applications. Researchers are particularly interested in its potential for sustainable catalysis and bio-based material development, aligning with global trends toward eco-friendly industrial processes. The compound's extended π-conjugation system makes it an attractive candidate for organic electronics, with patent filings increasing by 22% in 2023 according to WIPO data.

The synthesis of 3-(4-ethoxyphenyl)-1-(4-methoxyphenyl)-2-propen-1-one typically involves Claisen-Schmidt condensation under controlled conditions, achieving yields >85% when using microwave-assisted synthesis techniques. Analytical characterization via HPLC-MS and NMR spectroscopy confirms its high purity (>98%), meeting pharmaceutical intermediate standards. Industrial scale-up processes have been optimized to reduce energy consumption by 40% compared to traditional methods.

In material science, this methoxy-ethoxy chalcone demonstrates exceptional thermal stability (decomposition temperature >250°C) and tunable fluorescence properties. These characteristics drive its adoption in smart coatings and optical sensors, particularly for UV detection systems. Market analysts project a 7.8% CAGR for such specialty chemicals through 2028, fueled by demand from the renewable energy and flexible electronics sectors.

From a regulatory standpoint, CAS 74280-20-9 complies with REACH and TSCA requirements, with comprehensive SDS documentation available from major suppliers. Proper handling requires standard laboratory precautions, though it doesn't appear on any restricted substances lists. Storage recommendations include amber glass containers at 2-8°C under inert atmosphere to maintain stability.

Emerging research explores the compound's potential in photodynamic therapy and antimicrobial surfaces, with recent studies demonstrating 92% bacterial reduction in modified polymers. These findings position 2-Propen-1-one, 3-(4-ethoxyphenyl)-1-(4-methoxyphenyl)- as a versatile building block for next-generation biomedical materials and antiviral coatings – particularly relevant in post-pandemic surface technology development.

Quality control protocols for 74280-20-9 emphasize HPLC purity testing and residual solvent analysis, with leading manufacturers offering batch-specific certificates of analysis. Current pricing trends show stability in the $120-$150/kg range for research quantities, though bulk procurement (100kg+) can achieve 15-20% discounts through established chemical distributors.

The environmental profile of this compound shows biodegradability exceeding 60% in 28 days (OECD 301B), with low bioaccumulation potential (logPow 3.2). These characteristics support its inclusion in green chemistry initiatives, particularly when paired with solvent-free synthesis methods that reduce E-factor values below 8.

Future development directions include molecular modifications to enhance water solubility for biological applications and optimization of solid-state luminescence for display technologies. With 37 peer-reviewed publications referencing this compound in 2023 alone, CAS 74280-20-9 continues to attract significant academic and industrial interest across multiple high-tech sectors.